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Compound of Interest

Compound Name: Ammonium butyrate

Cat. No.: B3047615

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ammonium butyrate (CAS 14287-04-8), the ammonium salt of butyric acid, is a compound of
significant interest in both industrial and scientific contexts.[1] While it has established
applications as an emulsifying agent and in textile finishing, its true value for researchers lies in
the biological activity of its constituent ions.[1][2] The butyrate anion is a potent histone
deacetylase (HDAC) inhibitor and a key short-chain fatty acid (SCFA), making ammonium
butyrate a valuable tool in epigenetics, cancer biology, and gut health research.[1] This
document provides a comprehensive technical overview of its chemical properties, structure,
synthesis, reactivity, and its role in modulating critical cellular signaling pathways.

Chemical Identity and Structure

Ammonium butyrate is an organic salt formed through the neutralization of a weak acid
(butyric acid) and a weak base (ammonia).[1] The structure consists of an ammonium cation
(NHa*) and a butyrate anion (CsH7COO™) held together by an ionic bond.[1]

Chemical Formula: CaH11NO2[1][2][3]

IUPAC Name: Azanium;butanoate[2][4]
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Synonyms: Ammonium butanoate, Butyric acid ammonium salt, Butanoic acid ammonium salt.

[3I141[5][6]

Physicochemical Properties

The key quantitative properties of ammonium butyrate are summarized in the table below for
easy reference.

Property Value Source(s)
CAS Number 14287-04-8 [L[2113114]017118]
Molar Mass 105.14 g/mol (approx.) [L1121131[ 7]

Yellow-white powder or
Appearance . . [1][2][7]
colorless crystalline solid

Solubility Good solubility in water [7]

N ) 164.3 °C at 760 mmHg
Boiling Point ] [31[4]
(estimated)

Flash Point 69.7 °C (157.0 °F) (estimated) [3][4]

1.35 mmHg at 25 °C
Vapor Pressure , [31[4]
(estimated)

Synthesis and Reactivity
Synthesis

The primary method for synthesizing ammonium butyrate is a straightforward acid-base
neutralization reaction.[1][7] This typically involves reacting butyric acid directly with ammonia.
[1][7] For a high-purity solid product, the reaction is best performed under anhydrous conditions
to prevent the incorporation of water, as the salt is hygroscopic.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3047615#ammonium-butyrate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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